2-(2-Ethyl-1,3-thiazol-4-yl)acetamide

• CAS No.: 7404-69-5
• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 2-(2-ethyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C7H10N2OS/c1-2-7-9-5(4-11-7)3-6(8)10/h4H,2-3H2,1H3,(H2,8,10)
• InChI Key: AKGZWAWDURFIAT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CC(=O)N

Description

NSC 400123 is a compound of interest in various scientific fields due to its unique chemical properties and potential applications

Preparation Methods

The synthetic routes and reaction conditions for NSC 400123 involve several steps. Typically, the preparation of NSC 400123 includes the use of specific reagents and catalysts under controlled conditions to ensure the desired chemical structure is achieved. Industrial production methods may vary, but they generally involve scaling up the laboratory synthesis process to produce larger quantities of the compound efficiently.

Chemical Reactions Analysis

NSC 400123 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts that facilitate the desired transformations. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

NSC 400123 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it has been studied for its potential effects on cellular processes and pathways. In medicine, NSC 400123 is being investigated for its potential therapeutic applications, including its effects on specific molecular targets. In industry, it is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of NSC 400123 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity, leading to various biological and chemical outcomes. The exact molecular targets and pathways involved depend on the specific application and context in which NSC 400123 is used.

Comparison with Similar Compounds

NSC 400123 can be compared with other similar compounds to highlight its uniqueness Similar compounds include those with comparable chemical structures and properties NSC 400123 may have distinct advantages or characteristics that make it particularly useful in certain applications